(2R)-2-(1-Oxoisoindoline-2-yl)-4-methylvaleric acid

• IUPAC Name: (2R)-4-methyl-2-(3-oxo-1H-isoindol-2-yl)pentanoic acid
• InChI: InChI=1S/C14H17NO3/c1-9(2)7-12(14(17)18)15-8-10-5-3-4-6-11(10)13(15)16/h3-6,9,12H,7-8H2,1-2H3,(H,17,18)/t12-/m1/s1
• InChI Key: FBKXGYIYIKDCSB-GFCCVEGCSA-N
• Canonical SMILES: CC(C)CC(C(=O)O)N1CC2=CC=CC=C2C1=O
• Isomeric SMILES: CC(C)C[C@H](C(=O)O)N1CC2=CC=CC=C2C1=O
• Molecular Formula: C14H17NO3
• Molecular Weight: 247.29 g/mol

Description

(2R)-2-(1-Oxoisoindoline-2-yl)-4-methylvaleric acid is a chemical compound that has gained significant attention in scientific research for its potential therapeutic applications. It is a chiral molecule with the chemical formula C14H17NO3 and a molecular weight of 255.29 g/mol. This compound belongs to the class of amino acids and is also known as homophenylalanine.

Scientific Research Applications

Synthesis and Chemical Properties

• The preparation and study of derivatives of 2-oxoindoline, including compounds related to "(2R)-2-(1-Oxoisoindoline-2-yl)-4-methylvaleric acid", have been a subject of interest due to their potential as biologically active compounds. These derivatives have been explored for their neurohormonal activities and as synthetic intermediates for drugs and natural products (Altukhov, 2014).

Pharmacological Applications

• Novel oxoisoindoline derivatives have been synthesized and evaluated for their acetylcholinesterase inhibitory activity, which is crucial for developing treatments for diseases like Alzheimer's. Some of these derivatives have shown promising activity compared to other compounds in the study, highlighting the potential therapeutic applications of oxoisoindoline derivatives (Rayatzadeh et al., 2015).

Chemical Reactions and Methodologies

• The development of methodologies for synthesizing amino acid derivatives, including those related to "(2R)-2-(1-Oxoisoindoline-2-yl)-4-methylvaleric acid", has been a focus to create compounds with high nootropic activity. This includes synthesizing N-[2-(benzoylamino)(1-R-2-oxoindolin-3-ylidene)acetyl]amino acids ethyl esters, which have confirmed structures through various spectroscopic methods (Altukhov, 2014).

Biochemical Insights

• Research has also delved into understanding the biochemical processes involving related compounds, such as the enzymatic conversion of isoleucine to its corresponding α-keto-acids, which sheds light on the metabolic pathways and potential applications of these compounds in understanding and treating metabolic diseases (Meister, 1951).